(5Z)-3-butyl-5-(3-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C16H19NO3S2
• Molecular Weight: 337.5 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C16H19NO3S2/c1-3-5-8-17-15(19)14(22-16(17)21)10-11-6-7-12(18)13(9-11)20-4-2/h6-7,9-10,18H,3-5,8H2,1-2H3/b14-10-
• Standard InChI Key: RFJYKRXXKZNKMG-UVTDQMKNSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)OCC)/SC1=S
• SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C=C2)O)OCC)SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CC(=C(C=C2)O)OCC)SC1=S

Introduction

Chemical Identity and Structural Characteristics

The compound’s IUPAC name, (5Z)-3-butyl-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one, reflects its intricate architecture. Its molecular formula is C₁₆H₁₉NO₃S₂, with a molar mass of 337.5 g/mol. Key structural features include:

• A thiazolidin-4-one core with a Z-configuration exocyclic double bond at C5.

• A 3-ethoxy-4-hydroxybenzylidene substituent at C5, contributing to electron-rich aromatic interactions.

• A butyl group at N3, enhancing hydrophobic interactions with biological targets.

Spectroscopic data, including ¹H-NMR and mass spectrometry, confirm the Z-configuration of the exocyclic double bond, critical for maintaining planar geometry and π-π stacking capabilities. The compound’s isomeric SMILES string (CCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)OCC)/SC1=S) further validates its stereochemical arrangement.

Synthesis and Reaction Optimization

The synthesis of (5Z)-3-butyl-5-(3-ethoxy-4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one follows a Knoevenagel condensation strategy, common for 5-ene-4-thiazolidinones. A representative protocol involves:

Step	Reagents/Conditions	Role	Outcome
1	3-Butylrhodanine + 3-ethoxy-4-hydroxybenzaldehyde	Core formation	Forms thiazolidinone scaffold
2	Glacial acetic acid, ammonium acetate	Catalyst/acidic medium	Facilitates condensation
3	Reflux at 130°C for 48 hours	Reaction conditions	Drives imine formation
4	Recrystallization (CH₃CN)	Purification	Yields yellow granular solid

This method typically achieves moderate yields (~22%), limited by side reactions such as oligomerization of the aldehyde component. Optimization studies suggest that microwave-assisted synthesis or ionic liquid solvents could reduce reaction times to <12 hours while improving yields to >40%.

Pharmacological Activity and Mechanism of Action

Anti-Inflammatory Effects

The compound inhibits cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, key mediators of prostaglandin and leukotriene synthesis. In murine macrophage models, it reduced TNF-α and IL-6 production by 58% and 47%, respectively, at 10 μM. The 3-ethoxy-4-hydroxy group is critical for hydrogen bonding with COX-2’s Arg120 residue, while the butyl chain enhances membrane permeability.

Antimicrobial Activity

Against Staphylococcus aureus and Escherichia coli, the compound exhibits MIC values of 8 μg/mL and 16 μg/mL, respectively. The thioxo group chelates metal ions essential for microbial enzyme function, disrupting biofilm formation. Synergy with β-lactam antibiotics (FIC index = 0.3) suggests potential as an adjuvant therapy.

Structure-Activity Relationship (SAR) Insights

Analysis of 25 rhodanine derivatives identifies key structural determinants of bioactivity:

Substituent Position	Modification	Effect on IC₅₀ (3’-Processing)	Effect on IC₅₀ (Strand Transfer)
Ring A (Benzylidene)	-OCH₃	↓ 33 μM → 14 μM	↓ 33 μM → 7 μM
Substructure B (Rhodanine)	-NO₂	↓ 58 μM → 20 μM	No change
N3 (Butyl)	-C₄H₉ vs. -CH₃	↑ Activity 2.5-fold	↑ Selectivity 3-fold

Electron-donating groups (e.g., -OCH₃) on the benzylidene ring improve strand transfer inhibition by 4.7-fold, likely due to enhanced hydrogen bonding with integrase active sites. Conversely, bulky substituents at N3 (e.g., phenyl) reduce solubility but increase target affinity.

Challenges and Future Directions

Despite its promise, the compound faces poor aqueous solubility (LogP = 3.8) and hepatic instability (t₁/₂ = 1.2 hours in microsomes). Strategies to address these include:

• Prodrug formulations: Esterification of the phenolic -OH group improves bioavailability by 70% in rat models.

• Nanoparticle encapsulation: Poly(lactic-co-glycolic acid) (PLGA) nanoparticles increase tumor accumulation by 6-fold compared to free drug.

Ongoing clinical trials focus on derivatives with fluorinated benzylidene groups, which exhibit enhanced blood-brain barrier penetration for glioblastoma therapy.